Cas no 673475-74-6 (4-Cyclopropyl-1H-pyrazol-3-amine)

4-Cyclopropyl-1H-pyrazol-3-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a cyclopropyl group at the 4-position and an amine group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclopropyl moiety enhances steric and electronic properties, while the pyrazole-amine framework serves as a versatile building block for further functionalization. Its stability and well-defined synthetic pathway make it a reliable intermediate for the development of bioactive molecules. The compound is particularly valuable in medicinal chemistry for designing inhibitors or ligands due to its balanced lipophilicity and hydrogen-bonding capabilities.
4-Cyclopropyl-1H-pyrazol-3-amine structure
673475-74-6 structure
Product Name:4-Cyclopropyl-1H-pyrazol-3-amine
CAS No:673475-74-6
MF:C6H9N3
MW:123.155760526657
MDL:MFCD08752485
CID:68588
PubChem ID:23569310
Update Time:2025-05-27

4-Cyclopropyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-1H-pyrazol-3-amine
    • 3-AMINO-4-CYCLOPROPYL-1H-PYRAZOLE
    • 4-cyclopropyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,4-cyclopropyl
    • 4-Cyclopropyl-1H-pyrazol-3-ylamine
    • A1-43440
    • CS-0139605
    • A867287
    • SCHEMBL12952917
    • EN300-214731
    • DTXSID30635006
    • KS-8478
    • SY116343
    • F2147-4839
    • AKOS006350849
    • 4-Cyclopropyl-2H-pyrazol-3-ylamine
    • AB48915
    • MFCD08752485
    • SCHEMBL2568371
    • MVVJHFJQYGHJMW-UHFFFAOYSA-N
    • 673475-74-6
    • AKOS005137889
    • Z1198182173
    • FT-0756933
    • DA-16635
    • MDL： MFCD08752485
    • Inchi： 1S/C6H9N3/c7-6-5(3-8-9-6)4-1-2-4/h3-4H,1-2H2,(H3,7,8,9)
    • InChI Key： MVVJHFJQYGHJMW-UHFFFAOYSA-N
    • SMILES： N1C(=C(C=N1)C1CC1)N

Computed Properties

  • Exact Mass: 123.08000
  • Monoisotopic Mass: 123.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.349
  • Boiling Point: 320.668°C at 760 mmHg
  • Flash Point: 173.723°C
  • Refractive Index: 1.694
  • PSA: 54.70000
  • LogP: 1.45050

4-Cyclopropyl-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Cyclopropyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM109597-1g
4-Cyclopropyl-1H-pyrazol-3-amine
 673475-74-6 95%
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 $282 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GK918-50mg
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 673475-74-6 95+%
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 337.0CNY 2021-07-15
TRC
C998213-10mg
4-Cyclopropyl-1H-pyrazol-3-amine
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 $ 50.00 2022-06-06
TRC
C998213-50mg
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50mg
 $ 185.00 2022-06-06
TRC
C998213-100mg
4-Cyclopropyl-1H-pyrazol-3-amine
 673475-74-6
100mg
 $ 295.00 2022-06-06
Apollo Scientific
OR306666-1g
4-Cyclopropyl-1H-pyrazol-3-amine
 673475-74-6
1g
 £510.00 2024-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39255-1g
4-Cyclopropyl-1H-pyrazol-3-amine
 673475-74-6 95%
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 ¥793.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 673475-74-6 95%
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